Cas no 4151-23-9 (Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI))
4151-23-9 structure
Product Name:Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)
CAS No:4151-23-9
MF:C20H28O6P2
MW:426.380248069763
CID:333321
PubChem ID:417058
Update Time:2025-04-19
Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)
- [ethoxy-[4-[ethoxy(phenyl)phosphoryl]oxybutoxy]phosphoryl]benzene
- AC1L9CT1
- NSC86054
- NSC-86054
- DTXSID10329052
- 4151-23-9
-
- Inchi: 1S/C20H28O6P2/c1-3-23-27(21,19-13-7-5-8-14-19)25-17-11-12-18-26-28(22,24-4-2)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3
- InChI Key: LCHIXNCQYDQKTP-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(=O)(OCC)OCCCCOP(C1C=CC=CC=1)(=O)OCC
Computed Properties
- Exact Mass: 426.13624
- Monoisotopic Mass: 426.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 526.7°C at 760 mmHg
- Flash Point: 285.3°C
- Refractive Index: 1.523
- PSA: 71.06
- LogP: 4.91000
Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4151-23-9 (Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)) Related Products
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